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Compound of Interest

Compound Name: CybLuc

CAS No.: 1649470-26-7

Cat. No.: B606882

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles of the CybLuc bioluminescence

spectrum, offering a comprehensive resource for professionals in research, science, and drug

development. CybLuc, a derivative of aminoluciferin, presents significant advantages for in

vivo imaging due to its red-shifted emission and enhanced signal intensity.

Quantitative Spectral Data
The following table summarizes the key spectral properties of CybLuc in comparison to other

commonly used luciferin substrates. This data is essential for designing experiments that

require spectral unmixing or for selecting the optimal substrate for deep-tissue imaging.
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Substrate Emission Peak (nm) Key Advantages

d-luciferin (dLuc) 560
Standard, widely used

substrate

aminoluciferin (aLuc) 591 Red-shifted compared to dLuc

CybLuc 603

Significant red-shift, improved

tissue penetration, 20-fold

higher signal than dLuc in

vivo[1][2]

cypLuc 603 Similar red-shift to CybLuc

cyhLuc 607 Slight further red-shift

Bioluminescent Reaction Signaling Pathway
The bioluminescent signal from CybLuc is the result of an enzymatic reaction with firefly

luciferase (FLuc). This process is not a signaling pathway in the traditional sense of a cellular

cascade but rather a direct substrate-enzyme interaction leading to photon emission. The key

components required for this reaction are Firefly luciferase, CybLuc (or other luciferin

substrate), ATP, Magnesium ions (Mg2+), and molecular Oxygen (O2)[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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